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Technical Support Center: Chlorophyll
Quantification
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals accurately quantify

Chlorophyll a, particularly when dealing with spectral overlap from Chlorophyll b.

Frequently Asked Questions (FAQs)
Q1: What is spectral overlap, and why is it a problem in chlorophyll a quantification?

A1: Spectral overlap occurs because the absorption spectra of Chlorophyll a (Chl a) and

Chlorophyll b (Chl b) are not entirely distinct. Both pigments absorb light in the same regions of

the visible spectrum, particularly in the blue and red regions.[1][2] This means that when you

measure the absorbance of a mixed sample at the peak absorption wavelength for Chl a, you

are also measuring some absorbance from Chl b. This interference leads to an overestimation

of the Chl a concentration if not properly corrected.
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Q2: How can I correct for the spectral overlap from Chlorophyll b when using a

spectrophotometer?

A2: The most common method to correct for spectral overlap in spectrophotometry is to use a

set of equations that solve for the concentrations of both Chl a and Chl b simultaneously.[3][4]

These equations are based on the specific absorption coefficients of pure Chl a and Chl b at

two different wavelengths. By measuring the absorbance of your sample at these two

wavelengths, you can solve the two simultaneous equations to determine the concentration of

each pigment. The specific wavelengths and equations depend on the solvent used for

extraction.

Q3: What are the recommended wavelengths for measuring Chlorophyll a and b in different

solvents?

A3: The choice of wavelengths is critical and depends on the solvent used to extract the

chlorophylls. Using the correct wavelengths for your specific solvent is essential for accurate

calculations.

Data Presentation: Spectrophotometric
Quantification of Chlorophyll a and b
The following table summarizes the commonly used wavelengths and equations for calculating

Chlorophyll a and b concentrations in different solvents, which inherently correct for their

spectral overlap.
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Solvent
Wavelength
1 (nm)

Wavelength
2 (nm)

Chlorophyll
a (µg/mL)
Equation

Chlorophyll
b (µg/mL)
Equation

Total
Chlorophyll
(µg/mL)
Equation

80% Acetone 663 645

Ca =

12.7(A663) -

2.69(A645)[5]

Cb =

22.9(A645) -

4.68(A663)[5]

Ct =

20.2(A645) +

8.02(A663)[5]

[6]

100%

Methanol
665.2 652.4

Ca =

16.72(A665.2

) -

9.16(A652.4)

Cb =

34.09(A652.4

) -

15.28(A665.2

)

Ct = Ca + Cb

100%

Ethanol
665 649

Ca =

13.95(A665) -

6.88(A649)

Cb =

24.96(A649) -

7.32(A665)

Ct = Ca + Cb

DMSO 666 650

Ca =

12.19(A666) -

3.45(A650)

Cb =

21.99(A650) -

5.32(A666)

Ct = Ca + Cb

Note: Aλ represents the absorbance at wavelength λ. The final concentration in the sample

(e.g., in µg/g of tissue) is calculated by multiplying the concentration in the extract (µg/mL) by

the volume of the extract and dividing by the weight of the sample.[5]

Q4: Are there alternative methods to spectrophotometry that avoid the spectral overlap

problem?

A4: Yes, several alternative methods can be used:

High-Performance Liquid Chromatography (HPLC): This is a powerful technique that

physically separates Chl a, Chl b, and other pigments before they are quantified.[7][8] This

separation eliminates the issue of spectral overlap, leading to highly accurate

measurements.[8]
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Fluorescence Spectroscopy: This method is generally more sensitive than

spectrophotometry.[9][10] It relies on the principle that chlorophylls absorb light at one

wavelength and emit it at a longer wavelength.[10][11] By using specific excitation and

emission wavelengths, it is possible to selectively measure Chl a with less interference from

Chl b.

Q5: What are the advantages and disadvantages of these alternative methods?

A5:

HPLC:

Advantages: High accuracy and specificity, as it physically separates the pigments.[8] It

can also quantify other pigments like carotenoids simultaneously.[7]

Disadvantages: Requires more expensive equipment, specialized training, and longer

analysis times compared to spectrophotometry.[12]

Fluorescence Spectroscopy:

Advantages: Very high sensitivity, allowing for the detection of low chlorophyll

concentrations.[9][10] It is also a rapid technique.[9]

Disadvantages: Requires a fluorometer, and the fluorescence signal can be affected by

factors such as the presence of other fluorescent compounds and quenching effects. The

instrument also needs to be calibrated with standards.[13]

Experimental Protocols
Protocol 1: Spectrophotometric Quantification of
Chlorophyll a and b
This protocol outlines the general steps for chlorophyll extraction and quantification using a

spectrophotometer.

1. Sample Preparation:

Weigh a known amount of fresh leaf tissue (e.g., 100-200 mg).[14]
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To prevent chlorophyll degradation, perform the extraction in dim light and keep samples on
ice.[14][15]

2. Chlorophyll Extraction:

Grind the leaf tissue in a chilled mortar and pestle with a small amount of the chosen solvent
(e.g., 80% acetone, 100% methanol).[14] Adding a pinch of magnesium carbonate or sodium
bicarbonate can help neutralize plant acids and prevent pheophytin formation.
Transfer the homogenate to a centrifuge tube. Rinse the mortar and pestle with more solvent
and add it to the tube.
Centrifuge the extract to pellet the solid debris.
Carefully transfer the supernatant to a clean, calibrated volumetric flask and bring it to a final
known volume with the solvent.

3. Spectrophotometric Measurement:

Allow the spectrophotometer to warm up.[16]
Use the same solvent as used for extraction as a blank to zero the spectrophotometer.
Measure the absorbance of the chlorophyll extract at the two required wavelengths for your
chosen solvent (see table above). Ensure the absorbance readings are within the linear
range of the spectrophotometer (typically 0.2-0.9).[16] If the absorbance is too high, dilute
the sample with a known volume of solvent and re-measure.
Use the appropriate equations from the table above to calculate the concentrations of
Chlorophyll a and b.

Protocol 2: Overview of HPLC for Chlorophyll Analysis
This provides a general workflow for chlorophyll analysis using HPLC. Specific parameters will

vary based on the instrument, column, and pigments of interest.

1. Sample Preparation and Extraction:

Extract chlorophylls from the sample as described in Protocol 1.
Filter the extract through a 0.22 µm syringe filter to remove any particulate matter that could
damage the HPLC column.

2. HPLC Analysis:
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The HPLC system is typically equipped with a C18 reversed-phase column and a photodiode
array (PDA) or UV-Vis detector.[12]
A solvent gradient is often used to separate the pigments. A common mobile phase consists
of a mixture of solvents like acetonitrile, water, and ethyl acetate.[12]
Inject the filtered sample into the HPLC system.
The detector will monitor the absorbance at specific wavelengths to detect the separated
pigments as they elute from the column.

3. Quantification:

Identify the peaks for Chlorophyll a and b based on their retention times, which are
determined by running pure standards.
Quantify the amount of each chlorophyll by integrating the area under its respective peak
and comparing it to a calibration curve generated from the standards.

Visualizations
The following diagrams illustrate the workflow for addressing spectral overlap and the logical

relationship between the problem and the available solutions.
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Caption: Logical diagram of the spectral overlap problem and solutions.
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Caption: Workflow for spectrophotometric correction of spectral overlap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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